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Compound of Interest

Compound Name: Allyl methyl disulfide
CAS No.: 2179-58-0
Cat. No.: B1223162
Get Quote

An In-depth Technical Guide on Allyl Methyl Disulfide (AMDS) for Researchers, Scientists,
and Drug Development Professionals.

This guide provides a comprehensive overview of the chemical and physical properties,
experimental protocols, and biological significance of allyl methyl disulfide (AMDS), a key
organosulfur compound found in garlic (Allium sativum).

Core Molecular Information

Allyl methyl disulfide is a volatile organic compound that contributes to the characteristic
aroma of garlic. It is a subject of interest in various scientific fields due to its potential biological
activities.

Molecular Formula and Structure

The chemical formula for allyl methyl disulfide is C4H8S2. The molecule consists of an allyl
group and a methyl group linked by a disulfide bond.

Molecular Weight

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1223162#bc-rfq
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1223162/docs?utm_src=pdf-body#allyl-methyl-disulfide-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The molecular weight of allyl methyl disulfide is approximately 120.24 g/mol .

Quantitative Data Summary

The following tables summarize the key physical, chemical, and analytical data for allyl methyl

disulfide for easy reference and comparison.

Property Value Reference
Molecular Formula C4H8S2 [11[2][3]
Molecular Weight 120.24 g/mol [2]
CAS Number 2179-58-0 [2]
Appearance CoIorIfess. to light orangel/yellow 3]
clear liquid
Purity >90.0% (GC) [3]
Density 1.022 g/cm3
Boiling Point 141.4 °C at 760 mmHg
Flash Point 43.2 °C
Refractive Index 1.529
Spectroscopic Data Value Reference

GC-MS Fragments (m/z)

120, 73, 41, 39, 45

1H NMR

Data available in spectral

databases

13C NMR

Data available in spectral

databases

Experimental Protocols
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This section provides detailed methodologies for the synthesis and analysis of allyl methyl
disulfide, critical for researchers working with this compound.

Synthesis of Allyl Methyl Disulfide

While a specific, detailed protocol for the synthesis of allyl methyl disulfide is not readily
available in the reviewed literature, a general and plausible method can be inferred from the
synthesis of similar unsymmetrical disulfides. This would typically involve the reaction of an
appropriate thiol with a sulfenyl halide or the reaction between two different thiols under
oxidative conditions. A more direct approach involves the reaction of sodium methyl disulfide
with an allyl halide.

General Procedure:

» Preparation of Sodium Methyl Disulfide: Methyl disulfide is reacted with a strong base, such
as sodium hydride, in an inert solvent like tetrahydrofuran (THF) to generate the sodium salt
of methyl disulfide.

o Reaction with Allyl Halide: Allyl bromide or allyl chloride is added dropwise to the solution of
sodium methyl disulfide at a controlled temperature, typically 0 °C to room temperature.

o Workup: The reaction mixture is quenched with water and the product is extracted with an
organic solvent (e.qg., diethyl ether or dichloromethane).

 Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The crude product can be further purified by distillation or
column chromatography.

GC-MS Analysis of Allyl Methyl Disulfide

The following protocol is adapted from methodologies for analyzing volatile sulfur compounds.
Sample Preparation (Headspace SPME):
e Place 5 mL of the liquid sample into a 20 mL headspace vial.

» For enhanced release of volatile compounds, add a magnetic stir bar and a salting-out agent
(e.g., 1 g of NaCl).
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» Seal the vial with a magnetic crimp cap with a PTFE/silicone septum.
HS-SPME Extraction:
o Place the vial in a temperature-controlled autosampler tray (e.g., at 40°C).

o Expose a 50/30 um DVB/CAR/PDMS SPME fiber to the headspace of the sample for 30
minutes with agitation.

GC-MS Analysis:

« Injector: Splitless mode, 250°C.

e Column: DB-FFAP, 30 m x 0.25 mm ID, 0.25 pum film thickness.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.

e Oven Program: 40°C for 5 min, ramp to 240°C at 8°C/min, hold for 5 min.
e MS Transfer Line: 250°C.

¢ lon Source: 230°C.

MS Mode: Selected lon Monitoring (SIM) mode, monitoring m/z 73 for allyl methyl sulfide.

Biological Significance and Signaling Pathways

Allyl methyl disulfide is a known metabolite of garlic consumption and has been investigated
for its biological activities, including anti-inflammatory and antioxidant effects.

Metabolic Pathway of Allyl Methyl Disulfide from Allicin

Upon ingestion of garlic, the precursor alliin is converted to the unstable compound allicin.
Allicin is then rapidly metabolized to various organosulfur compounds, including diallyl disulfide
(DADS). DADS is further metabolized to allyl mercaptan, which is then methylated to form allyl
methyl disulfide.
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Caption: Metabolic conversion of alliin to allyl methyl disulfide.

Inhibition of the NF-kB Signaling Pathway

Research has shown that allyl methyl disulfide can inhibit the secretion of pro-inflammatory
cytokines such as IL-8 and IP-10 in intestinal epithelial cells. This inhibitory effect is mediated,
at least in part, through the suppression of the NF-kB signaling pathway. AMDS has been
observed to inhibit the degradation of IkBa and the subsequent translocation of the NF-kB p65
subunit into the nucleus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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